Cas no 936543-15-6 (4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate)
936543-15-6 structure
Product Name:4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate
CAS No:936543-15-6
MF:C8H4F6O4S
MW:310.170382499695
CID:6627788
PubChem ID:18424501
Update Time:2024-01-05
4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Chemical and Physical Properties
Names and Identifiers
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- 936543-15-6
- SCHEMBL6937967
- GJGDDTFFEWXSBH-UHFFFAOYSA-N
- 4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate
- 4-(TRIFLUOROMETHOXY)PHENYL TRIFLUOROMETHANESULFONATE
- Methanesulfonic acid, 1,1,1-trifluoro-, 4-(trifluoromethoxy)phenyl ester
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- Inchi: 1S/C8H4F6O4S/c9-7(10,11)17-5-1-3-6(4-2-5)18-19(15,16)8(12,13)14/h1-4H
- InChI Key: GJGDDTFFEWXSBH-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Exact Mass: 309.97344875g/mol
- Monoisotopic Mass: 309.97344875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 61Ų
Experimental Properties
- Density: 1.621±0.06 g/cm3(Predicted)
- Boiling Point: 248.1±40.0 °C(Predicted)
4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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